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Compound of Interest

Compound Name: 1-Aminoanthraquinone

Cat. No.: B167232

For the dedicated researcher, scientist, and drug development professional, the pursuit of
innovation is paramount. However, this pursuit must be intrinsically linked with an unwavering
commitment to safety. 1-Aminoanthraquinone, a versatile dye intermediate, presents a
unique set of handling challenges that demand meticulous attention to personal protective
equipment (PPE) and operational protocols. This guide provides an in-depth, experience-driven
approach to its safe management, moving beyond mere compliance to foster a culture of
proactive laboratory safety.

Understanding the Hazard: Why Specific PPE is
Crucial

1-Aminoanthraquinone is a red-brown powder that, while not possessing acute, high-level
toxicity, presents notable irritant and potential long-term health risks.[1] The primary routes of
exposure are inhalation of dust particles, skin contact, and eye contact.[1][2] It is classified as
an irritant to the eyes, skin, and respiratory system.[2][3][4][5] Furthermore, there is some
evidence to suggest it may be a potential carcinogen in animals, necessitating a cautious
approach to minimize all forms of exposure.[6]

The causality behind our PPE recommendations is directly tied to these hazards. The fine
particulate nature of this compound means it can easily become airborne, leading to respiratory
irritation.[2] Direct skin contact can cause irritation, and absorption through compromised skin
is a potential concern.[2] Ocular exposure can result in significant irritation.[3][4][5] Therefore, a
comprehensive PPE strategy is not merely a suggestion but a critical line of defense.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b167232?utm_src=pdf-interest
https://www.benchchem.com/product/b167232?utm_src=pdf-body
https://www.benchchem.com/product/b167232?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/04062.pdf
https://pim-resources.coleparmer.com/sds/04062.pdf
https://datasheets.scbt.com/sc-206130.pdf
https://datasheets.scbt.com/sc-206130.pdf
https://www.chemicalbook.com/msds/1-Aminoanthraquinone.pdf
https://www.fishersci.be/store/msds?partNumber=11409957&countryCode=BE&language=en
https://www.fishersci.dk/store/msds?partNumber=11499947&countryCode=DK&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0076.pdf
https://datasheets.scbt.com/sc-206130.pdf
https://datasheets.scbt.com/sc-206130.pdf
https://www.chemicalbook.com/msds/1-Aminoanthraquinone.pdf
https://www.fishersci.be/store/msds?partNumber=11409957&countryCode=BE&language=en
https://www.fishersci.dk/store/msds?partNumber=11499947&countryCode=DK&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Core Personal Protective Equipment for 1-

Aminoanthraquinone

PPE Component Specification Rationale

Protects against airborne dust
particles and potential
) ] splashes. Standard safety
Eye Protection Chemical safety goggles ] o
glasses are insufficient as they
do not provide a complete

seal.

Provides a barrier against skin
contact. Gloves should be

Hand Protection Nitrile rubber gloves inspected for integrity before
each use and disposed of after
handling.[2][3]

Prevents contamination of
Body Protection Laboratory coat or overalls personal clothing and

minimizes skin exposure.

Essential for minimizing the

inhalation of fine dust particles,
) ) NIOSH-approved N95 ] )
Respiratory Protection ] ) especially when handling
respirator (or equivalent) - )
larger quantities or in areas

with suboptimal ventilation.

Procedural Guidance: From Receipt to Disposal

This section provides a step-by-step workflow for the safe handling of 1-Aminoanthraquinone.
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Preparation Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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